Cas no 178306-52-0 ((2S)-2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid)

• Product Name: (2S)-2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid
• CAS No: 178306-52-0
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD11113284
• CID: 112851
• PubChem ID: 354334235
• Update Time: 2025-05-20

(2S)-2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxy-3-methoxy-3,3-diphenylpropanoic acid
• (S)-2-Hydroxy-3-methoxy-3,3-diphenylpropionic Acid
• (S)-2-Hydroxyl -3-Methoxy-3,3-diphenylpropanoic acid
• Benzenepropanoic acid, a-hydroxy-b-methoxy-b-phenyl-, (aS)-
• FD7216
• ALST-3
• S-2-Hydroxy-3-methoxy-3
• 3-diphenylpropanoic acid
• AMbrisentan InterMediate
• Ambrisentan Hydroxy Acid Impurity
• Benzenepropanoic acid,a-hydroxy-b-methoxy-b-phenyl-,(aS)-
• (2S)-2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid
• RQJWOLFMWKZKCJ-CQSZACIVSA-N
• BCP04673
• SBB067305
• AB0087914
• AX8229371
• Y0379
• ST24020822
• 306H520
• (S)-2-Hydroxy-3,3-diphenyl-3-methoxypropanoic acid
• (s)-2-hydroxy-3-methoxy-3
• (S)-2-Hydroxy-3-methoxy-3,3-diphenylpropanoicacid
• 178306-52-0
• DTXSID20572219
• BENZENEPROPANOIC ACID, .ALPHA.-HYDROXY-.BETA.-METHOXY-.BETA.-PHENYL-, (.ALPHA.S)-
• H1568
• SCHEMBL570658
• (s)-2-hydroxy-3-methoxy-3,3-diphenyl propionic acid
• MFCD11113284
• AKOS015907675
• AS-19559
• BYC8HKB4JS
• Benzenepropanoic acid, ?-hydroxy-?-methoxy-?-phenyl-, (S)-; (S)-2-Hydroxy-3-methoxy-3,3-diphenylpropionic acid; 2S-2-Hydroxy-3-methoxy-3,3-diphenylpropanoic acid
• Benzenepropanoic acid, alpha-hydroxy-beta-methoxy-beta-phenyl-, (alphaS)-
• CS-0150662
• AMY1844
• UNII-BYC8HKB4JS
• Benzenepropanoic acid, a-hydroxy-ss-methoxy-ss-phenyl-, (S)-; (S)-2-Hydroxy-3-methoxy-3,3-diphenylpropionic acid; 2S-2-Hydroxy-3-methoxy-3,3-diphenylpropanoic acid

• MDL： MFCD11113284
• Inchi： 1S/C16H16O4/c1-20-16(14(17)15(18)19,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11,14,17H,1H3,(H,18,19)/t14-/m1/s1
• InChI Key： RQJWOLFMWKZKCJ-CQSZACIVSA-N
• SMILES： O(C)C(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H](C(=O)O)O

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2

Experimental Properties

• Color/Form: No data available
• Density: 1.248
• Melting Point: No data available
• Boiling Point: 430.3±45.0°C at 760 mmHg
• Flash Point: 158.4±22.2 °C
• PSA: 66.76000
• LogP: 2.02210

(2S)-2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (2S)-2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid

(2S)-2-Hydroxy-3-Methoxy-3,3-Diphenylpropanoic Acid: A Comprehensive Overview

(2S)-2-Hydroxy-3-Methoxy-3,3-Diphenylpropanoic Acid, also known by its CAS number 178306-52-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydroxyl group at the 2nd position, a methoxy group at the 3rd position, and two phenyl groups attached to the same carbon atom. The stereochemistry of the compound is specified as (2S), indicating the configuration of the hydroxyl group relative to the other substituents.

The synthesis of (2S)-2-Hydroxy-3-Methoxy-3,3-Diphenylpropanoic Acid has been extensively studied, with researchers exploring various methods to achieve high yields and enantioselectivity. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high optical purity. The use of chiral catalysts and enantioselective reactions has been particularly promising in this regard.

In terms of biological activity, (2S)-2-Hydroxy-3-Methoxy-3,3-Diphenylpropanoic Acid has shown potential in several therapeutic areas. Studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. For instance, research published in 2021 highlighted its anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has exhibited antioxidant activity, making it a candidate for applications in neurodegenerative diseases and cardiovascular disorders.

The structural features of (2S)-2-Hydroxy-3-Methoxy-3,3-Diphenylpropanoic Acid contribute to its bioavailability and pharmacokinetic properties. The presence of phenyl groups enhances lipophilicity, which may improve absorption across biological membranes. However, further studies are required to fully understand its pharmacokinetic profile and potential for drug development.

Recent research has also explored the use of (2S)-2-Hydroxy-3-Methoxy-3,3-Diphenylpropanoic Acid as a lead compound for drug design. By modifying its structure through substitution or addition of functional groups, researchers aim to enhance its therapeutic potential while minimizing adverse effects. For example, derivatives with improved solubility or selectivity for specific targets are currently under investigation.

In conclusion, (2S)-2-Hydroxy-3-Methoxy-3,3-Diphenylpropanoic Acid (CAS No. 178306-52-0) is a versatile compound with promising applications in pharmaceutical research. Its unique structure and biological activity make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in drug discovery and development.